Cas no 3771-70-8 (Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]-)
3771-70-8 structure
Product Name:Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]-
CAS No:3771-70-8
MF:C7H9N3OS
MW:183.230859518051
CID:309940
PubChem ID:228072
Update Time:2025-04-19
Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]- Chemical and Physical Properties
Names and Identifiers
-
- Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]-
- (1-thiophen-2-ylethylideneamino)urea
- 2-[1-(2-thienyl)ethylidene]Hydrazinecarboxamide
- 1-thiophen-2-yl-ethanone semicarbazone
- 2-acetylthiophene semicarbazone
- 2-AcThiopsemicarbazone
- AKOS017263203
- Maybridge1_007449
- 2-[1-(Thiophen-2-yl)ethylidene]hydrazine-1-carboximidic acid
- {[1-(thiophen-2-yl)ethylidene]amino}urea
- 3771-70-8
- DTXSID60958750
-
- Inchi: 1S/C7H9N3OS/c1-5(9-10-7(8)11)6-3-2-4-12-6/h2-4H,1H3,(H3,8,10,11)
- InChI Key: VYCCHDWALWBGJU-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C)=NNC(N)=O
Computed Properties
- Exact Mass: 183.04700
- Monoisotopic Mass: 183.04663309g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 95.7Ų
Experimental Properties
- PSA: 95.72000
- LogP: 2.23160
Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]- Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Hydrazinecarboxamide,2-[1-(2-thienyl)ethylidene]- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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